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Compound of Interest

Compound Name: AG-1478 hydrochloride

Cat. No.: B1664421

For Researchers, Scientists, and Drug Development Professionals

Introduction

AG-1478, also known as Tyrphostin AG-1478, is a potent and selective inhibitor of the
Epidermal Growth Factor Receptor (EGFR) tyrosine kinase.[1][2] As a critical tool in studying
cell signaling and for potential therapeutic development, the accurate and consistent
preparation of AG-1478 hydrochloride stock solutions is paramount for reproducible
experimental outcomes. These application notes provide a detailed protocol for the preparation,
storage, and handling of AG-1478 hydrochloride stock solutions in dimethyl sulfoxide
(DMSO), ensuring the integrity and biological activity of the compound. AG-1478 is widely used
in cancer research to investigate the roles of EGFR in cell proliferation, apoptosis, and
invasion.[3]

Physicochemical Properties and Data

AG-1478 hydrochloride is a synthetic organic compound that acts as a competitive inhibitor at
the ATP-binding site of the EGFR tyrosine kinase domain. The relevant physicochemical data
for the hydrochloride salt of AG-1478 are summarized in the table below.
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Parameter Value Source

N-(3-Chlorophenyl)-6,7-

Chemical Name dimethoxy-4-quinazolinamine [4]
hydrochloride

Molecular Formula C16H14CIN3O2-HCI [4115][6]

Molecular Weight 352.22 g/mol [4115][6]

Purity >98% (HPLC) [41[5][6]

Appearance White to off-white solid

o Soluble up to 10 mM with
Solubility in DMSO _
gentle warming.[4][5][6]

CAS Number 170449-18-0 [4][5][6]

Desiccate at -20°C, protect

Storage (Powder) from light.[4][5][6][7]

Storage (Stock Solution) -20°C or -80°C in aliquots.[7]

Experimental Protocol: Preparation of a 10 mM
Stock Solution

This protocol outlines the steps to prepare a 10 mM stock solution of AG-1478 hydrochloride
in DMSO.

Materials and Equipment

e AG-1478 hydrochloride powder

Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO), cell culture grade

Sterile, amber microcentrifuge tubes or glass vials

Calibrated analytical balance

Vortex mixer
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Calibrated micropipettes

Step-by-Step Procedure

Calculations: To prepare a 10 mM stock solution, calculate the required mass of AG-1478
hydrochloride using the following formula:

Mass (mg) = Desired Concentration (mM) x Desired Volume (mL) x Molecular Weight ( g/mol

)

For example, to prepare 1 mL of a 10 mM stock solution: Mass (mg) = 10 mmol/L x 0.001 L x
352.22 g/mol = 3.5222 mg

Weighing: Carefully weigh the calculated amount of AG-1478 hydrochloride powder using
an analytical balance in a sterile microcentrifuge tube or amber vial.

Dissolution: Add the calculated volume of anhydrous DMSO to the vial containing the AG-
1478 hydrochloride powder.

Mixing: Securely cap the vial and vortex thoroughly for 1-2 minutes until the compound is
completely dissolved. Gentle warming (e.g., in a 37°C water bath for a few minutes) can aid
dissolution.[4][5][6] Visually inspect the solution to ensure no solid particles remain.

Aliquoting and Storage: To prevent degradation from repeated freeze-thaw cycles, aliquot the
stock solution into smaller, single-use volumes (e.g., 10-20 pL) in sterile, amber
microcentrifuge tubes.[7] Clearly label each aliquot with the compound name, concentration,
solvent, and date of preparation. Store the aliquots at -20°C or -80°C, protected from light.[7]
When stored properly, the stock solution in DMSO is stable for several months.

Application Notes and Best Practices

Solvent Quality: Use high-purity, anhydrous DMSO to prevent compound degradation.

o Working Concentrations: The optimal working concentration of AG-1478 hydrochloride

varies depending on the cell type and experimental design. Typical working concentrations
range from the nanomolar to the low micromolar range. For example, concentrations of 50-
150 nM have been shown to substantially block EGFR activation in vivo.[7] The ICso for
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inhibition of NCI-H2170 non-small cell lung cancer cell proliferation is 1 uM. It is
recommended to perform a dose-response curve to determine the optimal concentration for
your specific application.

 Dilution in Aqueous Media: When preparing working solutions, it is advisable to perform
serial dilutions of the DMSO stock in DMSO first, before the final dilution into aqueous cell
culture media or buffer. This minimizes the risk of the compound precipitating out of solution.
The final concentration of DMSO in the assay should be kept low (typically < 0.5%) and a
vehicle control (media with the same percentage of DMSO) should always be included in
experiments.

o Safety Precautions: AG-1478 hydrochloride is a bioactive compound. Standard laboratory
safety precautions, including wearing personal protective equipment (gloves, lab coat, and
safety glasses), should be followed during handling.

AG-1478 in the Context of EGFR Signaling

AG-1478 inhibits the EGFR signaling pathway, which is a crucial regulator of cell growth,
proliferation, survival, and differentiation.[8] Upon binding of ligands such as Epidermal Growth
Factor (EGF), the EGFR undergoes dimerization and autophosphorylation of its intracellular
tyrosine kinase domain. This phosphorylation creates docking sites for various adaptor
proteins, leading to the activation of downstream signaling cascades, primarily the RAS-RAF-
MAPK and the PI3K-AKT pathways.[4][6] AG-1478 blocks these downstream effects by
inhibiting the initial autophosphorylation of the receptor.

Visualizing Experimental Workflows and Signaling
Pathways

Workflow for Preparing AG-1478 Hydrochloride Stock
Solution
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Workflow for Preparing AG-1478 Stock Solution
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Caption: A flowchart illustrating the key steps for preparing AG-1478 hydrochloride stock
solutions.

Simplified EGFR Signaling Pathway and Inhibition by
AG-1478
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Simplified EGFR Signaling Pathway and Inhibition by AG-1478
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Caption: AG-1478 inhibits EGFR autophosphorylation, blocking downstream signaling
pathways.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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